Cas no 1807429-99-7 (2-(2-Carboxyethyl)-5-methylcinnamic acid)

• Product Name: 2-(2-Carboxyethyl)-5-methylcinnamic acid
• CAS No: 1807429-99-7
• MF: C₁₃H₁₄O₄
• MW: 234.247864246368
• CID: 5005901
• Update Time: 2025-06-12

2-(2-Carboxyethyl)-5-methylcinnamic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-5-methylcinnamic acid

• Inchi： 1S/C13H14O4/c1-9-2-3-10(4-6-12(14)15)11(8-9)5-7-13(16)17/h2-3,5,7-8H,4,6H2,1H3,(H,14,15)(H,16,17)/b7-5+
• InChI Key： VSSSRBYSXGWLTP-FNORWQNLSA-N
• SMILES： OC(CCC1C=CC(C)=CC=1/C=C/C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 309
• XLogP3: 2
• Topological Polar Surface Area: 74.6

Additional information on 2-(2-Carboxyethyl)-5-methylcinnamic acid

Introduction to 2-(2-Carboxyethyl)-5-methylcinnamic acid (CAS No. 1807429-99-7) in Modern Chemical and Pharmaceutical Research

2-(2-Carboxyethyl)-5-methylcinnamic acid, identified by the CAS number 1807429-99-7, is a specialized organic compound that has garnered significant attention in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, combines a carboxyethyl side chain with a methyl-substituted cinnamic acid backbone, making it a versatile molecule for various synthetic applications. Its molecular structure not only lends itself to exploration in medicinal chemistry but also opens doors to potential applications in material science and biochemical research.

The chemical properties of 2-(2-Carboxyethyl)-5-methylcinnamic acid make it an intriguing candidate for further study. The presence of both carboxylic and ethyl groups provides multiple sites for functionalization, enabling chemists to design derivatives with tailored properties. This flexibility is particularly valuable in drug discovery, where subtle modifications can significantly alter biological activity. Recent advancements in computational chemistry have allowed researchers to predict the behavior of such compounds with greater accuracy, facilitating the design of experiments that maximize yield and efficiency.

In the context of pharmaceutical research, 2-(2-Carboxyethyl)-5-methylcinnamic acid has been explored for its potential role as an intermediate in the synthesis of bioactive molecules. Its cinnamic acid core is known to be a precursor to several pharmacologically relevant compounds, including anti-inflammatory agents and antioxidants. The carboxyethyl group further enhances its utility by allowing for conjugation with other biomolecules, such as peptides or nucleotides, thereby expanding its applications in drug development.

One of the most promising areas of research involving 2-(2-Carboxyethyl)-5-methylcinnamic acid is its use in modulating cellular pathways associated with inflammation and oxidative stress. Studies have suggested that derivatives of cinnamic acid can interact with enzymes and receptors involved in these processes, potentially leading to novel therapeutic strategies. For instance, modifications to the side chains of cinnamic acids have been shown to enhance their binding affinity to targets such as cyclooxygenase (COX) and lipoxygenase (LOX), key enzymes in the inflammatory response.

The synthesis of 2-(2-Carboxyethyl)-5-methylcinnamic acid presents an interesting challenge due to its complex structural features. Traditional synthetic routes often involve multi-step processes that require careful optimization to achieve high yields and purity. However, recent innovations in synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have made it possible to streamline these processes, reducing both cost and environmental impact. These advancements are crucial for scaling up production while maintaining the integrity of the final product.

From a material science perspective, 2-(2-Carboxyethyl)-5-methylcinnamic acid has shown potential as a building block for functional materials. Its ability to form stable complexes with other molecules makes it suitable for applications in sensors, coatings, and even organic electronics. Researchers are exploring how its unique chemical properties can be leveraged to create novel materials with enhanced performance characteristics.

The biological activity of 2-(2-Carboxyethyl)-5-methylcinnamic acid has been further investigated through in vitro and in vivo studies. Initial findings indicate that this compound exhibits mild antioxidant properties, which could be beneficial in preventing cellular damage caused by reactive oxygen species. Additionally, its structural similarity to known phytochemicals suggests that it may have synergistic effects when combined with other natural products. This opens up possibilities for developing combination therapies that could improve treatment outcomes.

As research continues to evolve, the applications of 2-(2-Carboxyethyl)-5-methylcinnamic acid are likely to expand beyond traditional pharmaceuticals into new frontiers such as nanomedicine and personalized medicine. The compound's versatility allows it to be incorporated into diverse systems, from drug delivery vehicles to diagnostic tools. By harnessing its unique properties, scientists may unlock new ways to address complex diseases and improve patient care.

In conclusion, 2-(2-Carboxyethyl)-5-methylcinnamic acid (CAS No. 1807429-99-7) represents a fascinating compound with broad potential across multiple scientific disciplines. Its structural features offer opportunities for innovation in drug design, material science, and beyond. As our understanding of its properties grows, so too will its utility in advancing scientific knowledge and developing new technologies that benefit society.